![molecular formula C17H17NO7S B2744701 5-{[(1,3-Benzodioxol-5-ylmethyl)amino]sulfonyl}-2-ethoxybenzenecarboxylic acid CAS No. 866156-08-3](/img/structure/B2744701.png)
5-{[(1,3-Benzodioxol-5-ylmethyl)amino]sulfonyl}-2-ethoxybenzenecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “5-{[(1,3-Benzodioxol-5-ylmethyl)amino]sulfonyl}-2-ethoxybenzenecarboxylic acid” is a chemical substance with the molecular formula C17H17NO7S . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C17H17NO7S. The structure of similar compounds is crucial for their chemical behavior and potential applications.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a predicted boiling point of 479.2±33.0 °C and a predicted density of 1.403±0.06 g/cm3 . Other properties such as melting point and crystalline structure would be influenced by its molecular structure.Scientific Research Applications
Antiviral Activity
This compound has shown promising results in the fight against influenza A virus. It inhibits neuraminidase, an enzyme critical for the viral replication cycle, making it a potential candidate for antiviral drug development . Its effectiveness against drug-resistant strains of influenza is particularly noteworthy.
Antitumor Properties
Research indicates that derivatives of this compound exhibit potent growth inhibition properties against various human cancer cell lines. For instance, certain compounds have demonstrated significant activity against HeLa and A549 cell lines, with IC50 values generally below 5 μM, indicating strong potential for cancer treatment applications .
Selectivity in Cancer Treatment
The compound’s derivatives have been evaluated for their anticancer properties, showing good selectivity between cancer cells and normal cells. This selectivity is crucial for reducing side effects and improving the therapeutic index of anticancer drugs .
Chemical Synthesis
The compound serves as a precursor in the synthesis of other complex molecules. For example, it has been used to prepare 2-(1,3-Benzodioxol-5-yl)ethylene-1,1,2-tricarbonitrile, which is synthesized through a reaction involving sodium cyanide and subsequent oxidation with bromine .
properties
IUPAC Name |
5-(1,3-benzodioxol-5-ylmethylsulfamoyl)-2-ethoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO7S/c1-2-23-14-6-4-12(8-13(14)17(19)20)26(21,22)18-9-11-3-5-15-16(7-11)25-10-24-15/h3-8,18H,2,9-10H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPDQJTLNYVWHGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-{[(1,3-Benzodioxol-5-ylmethyl)amino]sulfonyl}-2-ethoxybenzenecarboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.